Cas no 1396749-17-9 (N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1396749-17-9
• MF: C₁₉H₁₆N₄OS₂
• MW: 380.486540794373
• CID: 5972225
• PubChem ID: 71781289
• Update Time: 2025-07-18

N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide
• 1396749-17-9
• N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• F5854-1789
• N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• AKOS024522446

• Inchi： 1S/C19H16N4OS2/c24-19(15-5-6-17-18(11-15)22-26-21-17)23(9-7-16-4-2-10-25-16)13-14-3-1-8-20-12-14/h1-6,8,10-12H,7,9,13H2
• InChI Key： UKKOJIJFZDJHIQ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(N(CC3=CC=CN=C3)CCC3SC=CC=3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 380.07655349g/mol
• Monoisotopic Mass: 380.07655349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-(pyridin-3-ylmethyl)-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1396749-17-9)

N-(pyridin-3-ylmethyl)-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 1396749-17-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications. The molecular framework of this compound incorporates pyridine and thiophene moieties, which are strategically positioned to enhance its pharmacological properties and interactions with biological targets.

The benzothiadiazole core is a pivotal feature of this molecule, contributing to its unique chemical and biological characteristics. Benzothiadiazoles are widely recognized for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of the carboxamide functional group at the 5-position of the benzothiadiazole ring further modulates its pharmacokinetic behavior and bioavailability. This structural feature is particularly important in drug design, as it can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The N-(pyridin-3-ylmethyl) and N-2-(thiophen-2-yl)ethyl substituents are critical components that contribute to the compound's overall pharmacological profile. The pyridine ring is known for its ability to form hydrogen bonds and interact with various biological receptors, enhancing the compound's binding affinity. On the other hand, the thiophene ring introduces additional electronic properties that can modulate the compound's reactivity and biological activity. These substituents collectively contribute to the compound's ability to interact with multiple targets within biological systems.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Benzothiadiazoles, in particular, have been extensively studied for their potential as lead compounds in the discovery of new therapeutic agents. The structural versatility of benzothiadiazoles allows for modifications at various positions, enabling chemists to fine-tune their pharmacological properties. This flexibility has led to the development of several benzothiadiazole derivatives with promising therapeutic effects.

N-(pyridin-3-ylmethyl)-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide has been investigated for its potential applications in various therapeutic areas. Studies have shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors involved in inflammatory and oncogenic processes. The pyridine and thiophene moieties play a crucial role in these interactions by modulating the compound's binding affinity and selectivity. Furthermore, the carboxamide group contributes to its stability and bioavailability, making it a promising candidate for further development.

The synthesis of N-(pyridin-3-ylmethyl)-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as pyridine derivatives and thiophene-based compounds. These intermediates are then coupled together through various organic reactions such as condensation, alkylation, and cyclization. The final step involves functionalizing the benzothiadiazole core with the carboxamide group, which requires precise control over reaction conditions to achieve optimal results.

In terms of pharmacological activity, N-(pyridin-3-ylmethyl)-N-2-(thiophen-2-ytl)ethyl - 2 ,1 ,3 -benzothiadiazole - 5 -carboxamide has shown promise in preclinical studies. Research indicates that this compound may have applications in treating diseases associated with inflammation and cell proliferation. The ability of this molecule to interact with multiple biological targets makes it a versatile tool for drug discovery. Additionally , its structural features provide a foundation for further derivatization , allowing researchers to explore new analogs with enhanced therapeutic potential.

The chemical properties of N-(pyridin - 3 - yl strong >methyl ) - N - 2 - ( th iophen - 2 - yl ) eth yl - 2 ,1 ,3 -benz oth iad i az ole - 5 - carbox am ide also make it an interesting subject for computational studies . Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level . These studies can provide valuable insights into its mechanism of action and help guide future drug design efforts . By understanding the structural basis of its interactions , researchers can optimize its properties for better efficacy and reduced side effects . p > < p > As research in medicinal chemistry continues to advance , compounds like N-(< strong > py rid ine - 3 - yl strong >m eth yl ) - N - 2 -( th ioph ene - 2 - yl ) eth yl - 2 ,1 ,3 -benz oth iad i az ole - 5 - carbox am ide are expected to play an increasingly important role in therapeutic development . Their unique structural features and promising pharmacological activities make them valuable tools for discovering new treatments . Further studies are warranted to fully elucidate their potential applications and explore new ways to leverage their benefits . p >